Cas no 1185298-11-6 ({2-3-(4-Methylphenyl)-1H-1,2,4-triazol-5-ylethyl}amine hydrochloride)

• Product Name: {2-3-(4-Methylphenyl)-1H-1,2,4-triazol-5-ylethyl}amine hydrochloride
• CAS No: 1185298-11-6
• MF: C₁₁H₁₅ClN₄
• MW: 238.716600656509
• MDL: MFCD12028359
• CID: 1207875
• PubChem ID: 46737040
• Update Time: 2025-04-20

{2-3-(4-Methylphenyl)-1H-1,2,4-triazol-5-ylethyl}amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {2-[3-(4-methylphenyl)-1h-1,2,4-triazol-5-yl]-ethyl}amine Hydrochloride
• 2-(3-(p-Tolyl)-1H-1,2,4-triazol-5-yl)ethanamine hydrochloride
• 1185298-11-6
• 2-(3-(P-tolyl)-1H-1,2,4-triazol-5-yl)ethan-1-amine hydrochloride
• 2-[3-(4-methylphenyl)-1H-1,2,4-triazol-5-yl]ethanamine;hydrochloride
• {2-[3-(4-methylphenyl)-1H-1,2,4-triazol-5-yl]ethyl}amine hydrochloride
• MFCD12028359
• CS-0338951
• AKOS015844500
• (2-[3-(4-Methylphenyl)-1h-1,2,4-triazol-5-yl]ethyl)amine hydrochloride
• 2-[5-(4-methylphenyl)-2H-1,2,4-triazol-3-yl]ethanamine hydrochloride
• 2-(3-(p-Tolyl)-1H-1,2,4-triazol-5-yl)ethanaminehydrochloride
• {2-3-(4-Methylphenyl)-1H-1,2,4-triazol-5-ylethyl}amine hydrochloride

• MDL： MFCD12028359
• Inchi： 1S/C11H14N4.ClH/c1-8-2-4-9(5-3-8)11-13-10(6-7-12)14-15-11;/h2-5H,6-7,12H2,1H3,(H,13,14,15);1H
• InChI Key： DRPQHNANBCPEGB-UHFFFAOYSA-N
• SMILES： Cl.N1C(CCN)=NC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 238.0985242g/mol
• Monoisotopic Mass: 238.0985242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6Ų